Cas no 1032228-99-1 (5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide)

5-Amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide is a specialized triazole derivative with potential applications in medicinal chemistry and agrochemical research. Its structure features a trifluoromethylphenyl group and a dimethylphenyl carboxamide moiety, which may enhance binding affinity and metabolic stability. The presence of the amino group at the 5-position offers versatility for further functionalization, making it a valuable intermediate in synthetic pathways. This compound’s unique triazole core and fluorine substitution could contribute to improved bioactivity, particularly in targeting specific enzyme systems. Its well-defined molecular architecture supports precise structure-activity relationship studies, aiding in the development of novel therapeutic or agrochemical agents.

5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide structure

1032228-99-1 structure

Product Name:5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

CAS No:1032228-99-1

MF:C₁₈H₁₆F₃N₅O

MW:375.34775352478

CID:5383214

Update Time:2025-10-30

5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
- 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C18H16F3N5O/c1-10-5-3-6-11(2)14(10)23-17(27)15-16(22)26(25-24-15)13-8-4-7-12(9-13)18(19,20)21/h3-9H,22H2,1-2H3,(H,23,27)
- InChI Key： OJTWGFAGRJQALZ-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(N)=C(C(NC2=C(C)C=CC=C2C)=O)N=N1

5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3375-2621-2μmol	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3375-2621-5μmol	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3375-2621-10μmol	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3375-2621-20μmol	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3375-2621-1mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3375-2621-2mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3375-2621-3mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3375-2621-4mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3375-2621-5mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3375-2621-10mg	5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide	1032228-99-1	90%+	10mg	$79.0	2023-04-26

5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1032228-99-1)

5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide, with the CAS number 1032228-99-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique triazole-carboxamide backbone, which is known for its versatile biological activity. The presence of the trifluoromethylphenyl group enhances its lipophilicity, making it a promising candidate for drug development and other industrial applications.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum applications in medicinal chemistry. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor or anti-inflammatory agent. The 5-amino and carboxamide functional groups contribute to its ability to interact with biological targets, making it a subject of ongoing studies in drug discovery and precision medicine.

The synthesis of 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. Its structural complexity requires advanced analytical techniques such as NMR spectroscopy and mass spectrometry for characterization. The compound's stability under various conditions is also a key focus, as it influences its shelf life and efficacy in practical applications.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemistry and green synthesis. Companies are increasingly seeking eco-friendly alternatives to traditional chemical processes, and 1032228-99-1 offers a pathway to reduce environmental impact while maintaining high performance. Its potential use in crop protection and veterinary medicine further expands its market relevance.

For researchers and professionals, understanding the structure-activity relationship (SAR) of this compound is crucial. Computational modeling and in vitro assays have provided insights into its binding affinity and selectivity, paving the way for optimized derivatives. The integration of AI-driven drug design has accelerated the exploration of its pharmacological properties, addressing common search queries like "how to improve triazole-based drug efficacy" or "best practices for synthesizing carboxamide derivatives."

In summary, 5-amino-N-(2,6-dimethylphenyl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1032228-99-1) represents a cutting-edge compound with multifaceted applications. Its relevance in biomedical research, agriculture, and material science underscores its importance in modern chemistry. As innovation continues, this molecule is poised to play a pivotal role in addressing global challenges in health and sustainability.